91-09-8

Methyl alpha-D-xylopyranoside

In Stock

• CAS RN:
• 91-09-8

• Formula:
• C6H12O5

• InChI:
• InChI=1S/C6H12O5/c1-10-6-5(9)4(8)3(7)2-11-6/h3-9H,2H2,1H3/t3-,4+,5-,6+/m1/s1

• InChIKey:
• ZBDGHWFPLXXWRD-MOJAZDJTSA-N

• Methyl alpha-D-xylopyranoside is a useful research compound. Its molecular formula is C6H12O5 and its molecular weight is 164.16 g/mol. The purity is usually 95%.

Piperitenone

In Stock

• CAS RN:
• 491-09-8

• Formula:
• C10H14O

• InChI:
• InChI=1S/C10H14O/c1-7(2)9-5-4-8(3)6-10(9)11/h6H,4-5H2,1-3H3

• InChIKey:
• HKZQJZIFODOLFR-UHFFFAOYSA-N

• Piperitenone is a monoterpene that has been found in various plants, including Cannabis, and has antioxidant activity. It scavenges 2,2-diphenyl-1-picrylhydrazyl (DPPH; ) radicals in a cell free assay (IC50 = 22.7 μg/ml). Piperitenone also inhibits peroxidation of linoleic acid.
  Piperitenone, also known as 3-terpinolenone or fema 3560, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Thus, piperitenone is considered to be an isoprenoid lipid molecule. Piperitenone is slightly soluble (in water) and an extremely weak acidic (e...

trans-2-Aminomethyl-1-cyclohexanol

In Stock

• CAS RN:
• 5691-09-8

• Formula:
• C7H15NO

• InChI:
• InChI=1S/C7H15NO/c8-5-6-3-1-2-4-7(6)9/h6-7,9H,1-5,8H2/t6-,7+/m0/s1

• InChIKey:
• JGKFBZBVCAWDFD-NKWVEPMBSA-N

• Trans-2-Aminomethyl-1-cyclohexanol is a useful research compound. Its molecular formula is C7H15NO and its molecular weight is 129.2 g/mol. The purity is usually 95%.

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide

In Stock

• CAS RN:
• 330191-09-8

• Formula:
• C16H22N2O2S

• InChI:
• InChI=1S/C16H22N2O2S/c1-16(2)8-11-13(12(19)9-16)21-15(17-11)18-14(20)10-6-4-3-5-7-10/h10H,3-9H2,1-2H3,(H,17,18,20)

• InChIKey:
• IVSBYTKLWXFHIO-UHFFFAOYSA-N

• N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C16H22N2O2S and its molecular weight is 306.42. The purity is usually 95%.

4-Chloro-2-fluorophenyl cyclobutyl ketone

In Stock

• CAS RN:
• 898791-09-8

• Formula:
• C11H10ClFO

• InChI:
• InChI=1S/C11H10ClFO/c12-8-4-5-9(10(13)6-8)11(14)7-2-1-3-7/h4-7H,1-3H2

• InChIKey:
• FWDTVMUWSRHOMN-UHFFFAOYSA-N

• 4-Chloro-2-fluorophenyl cyclobutyl ketone is a useful research compound. Its molecular formula is C11H10ClFO and its molecular weight is 212.65 g/mol. The purity is usually 95%.

2-[3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]-N-methyl-N-phenylacetamide

In Stock

• CAS RN:
• 872591-09-8

• Formula:
• C21H20N6O2

• InChI:
• InChI=1S/C21H20N6O2/c1-14-9-10-17(11-15(14)2)27-20-19(23-24-27)21(29)26(13-22-20)12-18(28)25(3)16-7-5-4-6-8-16/h4-11,13H,12H2,1-3H3

• InChIKey:
• XKMUWMDTPYARQC-UHFFFAOYSA-N

• 2-[3-(3,4-dimethylphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]-N-methyl-N-phenylacetamide is a useful research compound. Its molecular formula is C21H20N6O2 and its molecular weight is 388.4 g/mol. The purity is usually 95%.

Biotin-cystamine TFA

In Stock

• CAS RN:
• 880491-09-8

• Formula:
• C16H27F3N4O4S3

• InChI:
• InChI=1S/C14H26N4O2S3.C2HF3O2/c15-5-7-22-23-8-6-16-12(19)4-2-1-3-11-13-10(9-21-11)17-14(20)18-13;3-2(4,5)1(6)7/h10-11,13H,1-9,15H2,(H,16,19)(H2,17,18,20);(H,6,7)/t10-,11-,13-;/m0./s1

• InChIKey:
• IEBCHCOZFAGWJW-SQRKDXEHSA-N

• Biotin-cystamine TFA is a useful research compound. Its molecular formula is C16H27F3N4O4S3 and its molecular weight is 492.6 g/mol. The purity is usually 95%.

N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-2,4-dimethoxybenzamide

In Stock

• CAS RN:
• 893991-09-8

• Formula:
• C20H17N3O3S

• InChI:
• InChI=1S/C20H17N3O3S/c1-25-15-7-8-16(18(11-15)26-2)19(24)21-14-5-3-13(4-6-14)17-12-23-9-10-27-20(23)22-17/h3-12H,1-2H3,(H,21,24)

• InChIKey:
• ZIMODRFACSGENP-UHFFFAOYSA-N

• N-(4-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-2,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C20H17N3O3S and its molecular weight is 379.43. The purity is usually 95%.

(3,5-Difluorophenylethynyl)trimethylsilane

In Stock

• CAS RN:
• 445491-09-8

• Formula:
• C11H12F2Si

• InChI:
• InChI=1S/C11H12F2Si/c1-14(2,3)5-4-9-6-10(12)8-11(13)7-9/h6-8H,1-3H3

• InChIKey:
• SJTKBXIQLYSMRR-UHFFFAOYSA-N

• (3,5-Difluorophenylethynyl)trimethylsilane is a useful research compound. Its molecular formula is C11H12F2Si and its molecular weight is 210.29 g/mol. The purity is usually 95%.

2-(4-bromo-2-methylphenoxy)-N-(4-((4-methylpiperazin-1-yl)sulfonyl)phenyl)acetamide

In Stock

• CAS RN:
• 791791-09-8

• Formula:
• C20H24BrN3O4S

• InChI:
• InChI=1S/C20H24BrN3O4S/c1-15-13-16(21)3-8-19(15)28-14-20(25)22-17-4-6-18(7-5-17)29(26,27)24-11-9-23(2)10-12-24/h3-8,13H,9-12,14H2,1-2H3,(H,22,25)

• InChIKey:
• JURWKKKJCZHDBP-UHFFFAOYSA-N

• 2-(4-bromo-2-methylphenoxy)-N-(4-((4-methylpiperazin-1-yl)sulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H24BrN3O4S and its molecular weight is 482.4g/mol. The purity is usually 95%.

1-[(3,5-Dimethylpyrazolyl)sulfonyl]-4-bromo-5-methyl-2-(methylethyl)benzene

Usually In Stock

• CAS RN:
• 1179491-09-8

• Formula:
• C15H19BrN2O2S

• InChI:
• InChI=1S/C15H19BrN2O2S/c1-9(2)13-8-14(16)10(3)6-15(13)21(19,20)18-12(5)7-11(4)17-18/h6-9H,1-5H3

• InChIKey:
• LHPQWSLQAOTHDN-UHFFFAOYSA-N

• 1-[(3,5-Dimethylpyrazolyl)sulfonyl]-4-bromo-5-methyl-2-(methylethyl)benzene is a useful research compound. Its molecular formula is C15H19BrN2O2S and its molecular weight is 371.29. The purity is usually 95%.

8-Chloro-1-oxoisochromane-3-carboxylic acid

In Stock

• CAS RN:
• 1603591-09-8

• Formula:
• C10H7ClO4

• InChI:
• InChI=1S/C10H7ClO4/c11-6-3-1-2-5-4-7(9(12)13)15-10(14)8(5)6/h1-3,7H,4H2,(H,12,13)

• InChIKey:
• KDPYSHXRPSTNOI-UHFFFAOYSA-N

• 8-Chloro-1-oxoisochromane-3-carboxylic acid is a useful research compound. Its molecular formula is C10H7ClO4 and its molecular weight is 226.61. The purity is usually 95%.

methyl 2-(1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperidine-4-carboxamido)benzoate

In Stock

• CAS RN:
• 1797091-09-8

• Formula:
• C20H21N7O3

• InChI:
• InChI=1S/C20H21N7O3/c1-30-20(29)15-4-2-3-5-16(15)25-19(28)14-6-8-26(9-7-14)17-10-18(23-12-22-17)27-13-21-11-24-27/h2-5,10-14H,6-9H2,1H3,(H,25,28)

• InChIKey:
• WFRYRUZVYDRQEN-UHFFFAOYSA-N

• Methyl 2-(1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperidine-4-carboxamido)benzoate is a useful research compound. Its molecular formula is C20H21N7O3 and its molecular weight is 407.434. The purity is usually 95%.

3-(3-(cyclohexylsulfonyl)azetidine-1-carbonyl)-2H-chromen-2-one

In Stock

• CAS RN:
• 1797691-09-8

• Formula:
• C19H21NO5S

• InChI:
• InChI=1S/C19H21NO5S/c21-18(16-10-13-6-4-5-9-17(13)25-19(16)22)20-11-15(12-20)26(23,24)14-7-2-1-3-8-14/h4-6,9-10,14-15H,1-3,7-8,11-12H2

• InChIKey:
• QBTAAIFSCGMXHG-UHFFFAOYSA-N

• 3-(3-(cyclohexylsulfonyl)azetidine-1-carbonyl)-2H-chromen-2-one is a useful research compound. Its molecular formula is C19H21NO5S and its molecular weight is 375.44. The purity is usually 95%.

(3,3-Difluorocyclobutyl)-thiomorpholin-4-ylmethanone

Usually In Stock

• CAS RN:
• 2329291-09-8

• Formula:
• C9H13F2NOS

• InChI:
• InChI=1S/C9H13F2NOS/c10-9(11)5-7(6-9)8(13)12-1-3-14-4-2-12/h7H,1-6H2

• InChIKey:
• OSYDSULDNYRXHM-UHFFFAOYSA-N

• (3,3-Difluorocyclobutyl)-thiomorpholin-4-ylmethanone is a useful research compound. Its molecular formula is C9H13F2NOS and its molecular weight is 221.27. The purity is usually 95%.